Cas no 688336-91-6 (N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)
N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a synthetic organic compound featuring a chloro-substituted phenyl ring linked to an acetamide moiety, further connected to a fluorophenyl-substituted imidazole via a sulfanyl bridge. This structure imparts potential biological activity, particularly in pharmaceutical and agrochemical applications, due to the presence of halogenated aromatic systems and a heterocyclic imidazole core. The compound’s design allows for selective interactions with biological targets, making it a candidate for drug development or enzyme inhibition studies. Its stability and reactivity are influenced by the electron-withdrawing effects of the chloro and fluoro substituents, which may enhance binding affinity in target systems. Suitable for research in medicinal chemistry and molecular design.
688336-91-6 structure
Product Name:N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
CAS No:688336-91-6
MF:C17H13ClFN3OS
MW:361.821024656296
CID:5914432
PubChem ID:5065151
Update Time:2025-10-23
N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
- F0599-0406
- 688336-91-6
- N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
- N-(4-chlorophenyl)-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
- AKOS002046441
- N-(4-chlorophenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
- Acetamide, N-(4-chlorophenyl)-2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-
-
- Inchi: 1S/C17H13ClFN3OS/c18-12-1-5-14(6-2-12)21-16(23)11-24-17-20-9-10-22(17)15-7-3-13(19)4-8-15/h1-10H,11H2,(H,21,23)
- InChI Key: UYBSJCNZCDOVEJ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Cl)C=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1
Computed Properties
- Exact Mass: 361.0451891g/mol
- Monoisotopic Mass: 361.0451891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- pka: 12.38±0.70(Predicted)
N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0599-0406-2μmol |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-5μmol |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-10μmol |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-20μmol |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-1mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-2mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-3mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-4mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-5mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0599-0406-10mg |
N-(4-chlorophenyl)-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide |
688336-91-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-chlorophenyl)-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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